Cas no 605658-32-0 (3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride)
605658-32-0 structure
Product Name:3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride
CAS No:605658-32-0
MF:C9H2Cl2F2OS
MW:267.079386234283
CID:952399
PubChem ID:11032826
Update Time:2025-04-19
3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride
- DTXSID20452709
- 605658-32-0
- 3-chloro-5,6-difluorobenzothiophene-2-carboxylic acid chloride
- SCHEMBL3063440
- 3-chloro-5,6-difluorobenzo[b]thiophene-2-carbonylchloride
- 3-chloro-5,6-difluorobenzo[b]thiophene-2-carbonyl chloride
- JELLQOMTCZUZKV-UHFFFAOYSA-N
- AKOS000281241
-
- Inchi: 1S/C9H2Cl2F2OS/c10-7-3-1-4(12)5(13)2-6(3)15-8(7)9(11)14/h1-2H
- InChI Key: JELLQOMTCZUZKV-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)Cl)SC2C=C(C(=CC=21)F)F
Computed Properties
- Exact Mass: 265.91700
- Monoisotopic Mass: 265.9171476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- PSA: 45.31000
- LogP: 4.21190
3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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